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Compound of Interest

Compound Name: Yttrium phosphate

Cat. No.: B079098 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed examination of yttrium phosphate (YPO₄), a versatile inorganic

compound with significant applications across various scientific and technological fields. This

document outlines its fundamental chemical and physical properties, details common synthesis

methodologies, and explores its relevance in advanced material science.

Core Chemical and Physical Properties
Yttrium phosphate is an inorganic salt of yttrium and phosphoric acid.[1] In its natural form, it

is found as the mineral xenotime.[1] The compound is noted for its thermal stability and unique

luminescent properties, particularly when doped with other rare-earth elements.

Quantitative Data Summary
For ease of reference and comparison, the key quantitative properties of yttrium phosphate
are summarized in the table below.
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Property Value

Chemical Formula YPO₄[1][2]

Molar Mass 183.88 g/mol [2][3][4]

Appearance White, odorless powder[2]

Crystal System Tetragonal[5]

Density 3.78 g/cm³[2]

Molecular Weight 183.877[1][5][6]

Exact Mass 183.859268[4]

Experimental Protocols: Synthesis of Yttrium
Phosphate
Several established methods exist for the synthesis of yttrium phosphate, each offering

distinct advantages in terms of particle size, morphology, and purity. Below are detailed

protocols for common laboratory-scale synthesis.

Precipitation Method
This method involves the reaction of a soluble yttrium salt with a phosphate source in an

aqueous solution.

Materials:

Yttrium chloride (YCl₃) or Yttrium nitrate (Y(NO₃)₃)

Sodium phosphate ((NH₄)₃PO₄) or Diammonium hydrogen phosphate ((NH₄)₂HPO₄)

Deionized water

Ammonia solution (for pH adjustment)

Beakers, magnetic stirrer, filtration apparatus, drying oven
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Procedure:

Prepare an aqueous solution of the yttrium salt (e.g., 0.5 M YCl₃).

Separately, prepare an aqueous solution of the phosphate source (e.g., 0.5 M (NH₄)₃PO₄).

Slowly add the phosphate solution to the yttrium salt solution while stirring continuously. A

white precipitate of yttrium phosphate will form immediately.[5]

Reaction: YCl₃ + (NH₄)₃PO₄ → YPO₄↓ + 3NH₄Cl[5]

Adjust the pH of the solution to a desired level (typically neutral to slightly basic) by adding

ammonia solution dropwise. This can influence the particle size and morphology.

Continue stirring the mixture for a set period (e.g., 2 hours) to ensure complete reaction and

to age the precipitate.

Collect the precipitate by filtration using a Buchner funnel and filter paper.

Wash the precipitate several times with deionized water to remove any unreacted ions.

Dry the collected powder in an oven at a controlled temperature (e.g., 80-100 °C) until a

constant weight is achieved.

Solid-State Reaction
This method involves the high-temperature reaction of solid precursors.

Materials:

Yttrium(III) oxide (Y₂O₃)

Diammonium hydrogen phosphate ((NH₄)₂HPO₄)

Mortar and pestle or ball mill

Alumina crucible

High-temperature furnace
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Procedure:

Weigh stoichiometric amounts of yttrium(III) oxide and diammonium hydrogen phosphate.

Thoroughly grind the powders together in a mortar and pestle or using a ball mill to ensure a

homogeneous mixture.

Transfer the mixed powder to an alumina crucible.

Heat the crucible in a furnace at a high temperature (e.g., 1000-1200 °C) for several hours.

The reaction is as follows:

Y₂O₃ + 2(NH₄)₂HPO₄ → 2YPO₄ + 4NH₃↑ + 3H₂O↑[5]

Allow the furnace to cool down to room temperature.

The resulting product is a sintered powder of yttrium phosphate. Further grinding may be

necessary to achieve a fine powder.

Logical Workflow for Yttrium Phosphate Synthesis
and Characterization
The following diagram illustrates a typical workflow from precursor selection to the final

characterization of synthesized yttrium phosphate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b079098#yttrium-phosphate-chemical-formula-and-
molar-mass]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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